(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)(3,5-dimethyl-1H-pyrazol-1-yl)methanone

• Molecular Formula: C11H13ClN4O
• Molecular Weight: 252.7 g/mol
• IUPAC Name: (4-chloro-2,5-dimethylpyrazol-3-yl)-(3,5-dimethylpyrazol-1-yl)methanone
• InChI: InChI=1S/C11H13ClN4O/c1-6-5-7(2)16(13-6)11(17)10-9(12)8(3)14-15(10)4/h5H,1-4H3
• InChI Key: PRWXKUXHODZJIM-UHFFFAOYSA-N
• SMILES: CC1=CC(=NN1C(=O)C2=C(C(=NN2C)C)Cl)C

Description

(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)(3,5-dimethyl-1H-pyrazol-1-yl)methanone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as CDM and is a pyrazole-based molecule.

Mechanism of Action

CDM inhibits GSK-3β and CDK5 by binding to the ATP-binding site of these enzymes. This binding prevents the enzymes from phosphorylating their substrates, thereby inhibiting their activity. The inhibition of GSK-3β has been found to be particularly important in the treatment of several diseases, including Alzheimer's disease, bipolar disorder, and diabetes.
Biochemical and Physiological Effects:
CDM has been found to have several biochemical and physiological effects. It has been shown to increase the levels of β-catenin, a protein that plays a key role in cell adhesion and signaling. CDM has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the survival and growth of neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of CDM is its potency as an enzyme inhibitor. It has been found to be effective at low concentrations, making it a useful tool for studying the role of GSK-3β and CDK5 in various cellular processes. However, one limitation of CDM is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of CDM. One potential application is in the treatment of Alzheimer's disease, as the inhibition of GSK-3β has been found to have neuroprotective effects. CDM may also have potential applications in the treatment of other diseases, such as cancer and diabetes. Further research is needed to fully understand the biochemical and physiological effects of CDM and its potential applications in scientific research.

Synthesis Methods

The synthesis of CDM involves the reaction of 4-chloro-3-methyl-1-phenyl-1H-pyrazol-5-amine and 3,5-dimethyl-1H-pyrazole-1-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The resulting product is then purified by column chromatography or recrystallization.

Scientific Research Applications

CDM has been extensively studied for its potential applications in scientific research. It has been found to be a potent inhibitor of several enzymes, including glycogen synthase kinase-3β (GSK-3β) and cyclin-dependent kinase 5 (CDK5). These enzymes are involved in various cellular processes, including cell proliferation, differentiation, and apoptosis.